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Compound of Interest
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Compound Name: Ethoxyphenoxy)methyllbenzohydr
azide
CAS No.: 380170-20-7
Cat. No.: B449528

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical compound 4-[(4-
Ethoxyphenoxy)methyllbenzohydrazide, including its nomenclature, synthesis, and potential
biological significance. As this appears to be a novel or less-common compound, this paper
combines established chemical principles with data from closely related analogues to offer a
thorough scientific profile.

Chemical Identity and Nomenclature

The precise identification and naming of a compound are fundamental for clear scientific
communication. This section outlines the systematic IUPAC name and relevant synonyms for
the molecule in focus.

IUPAC Name
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The systematic name for the compound, following the International Union of Pure and Applied
Chemistry (IUPAC) nomenclature, is 4-[(4-Ethoxyphenoxy)methyl]lbenzohydrazide.

This name is derived by identifying the parent structure as a benzohydrazide, which is a
benzene ring attached to a carbohydrazide group (-CONHNHz2). The substitution on the
benzene ring is at the 4-position. The substituent is a methyl group, which is in turn substituted
with a 4-ethoxyphenoxy group.

Synonyms

A common and acceptable synonym for this compound is 4-(4-Ethoxy-phenoxymethyl)-benzoic
acid hydrazide. This name treats the core as a benzoic acid hydrazide with a more complex
substituent at the 4-position.

Chemical Structure

The two-dimensional structure of 4-[(4-Ethoxyphenoxy)methyl]benzohydrazide is illustrated
below.

Figure 1: 2D structure of 4-[(4-Ethoxyphenoxy)methyl]benzohydrazide.

Physicochemical Properties

As of the time of this writing, there is no experimental data available for 4-[(4-
Ethoxyphenoxy)methyl]lbenzohydrazide in public chemical databases. Therefore, the
following properties have been predicted using computational methods, providing a reasonable
estimation for this molecule.
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Property Predicted Value
Molecular Formula C16H18N203
Molecular Weight 286.33 g/mol
logP (Octanol-Water Partition Coefficient) 2.8

Topological Polar Surface Area (TPSA) 70.9 A2

Hydrogen Bond Donors 2

Hydrogen Bond Acceptors 4

Rotatable Bonds 6

These values were calculated using publicly available chemical property prediction tools and
should be considered as estimates.

Proposed Synthesis Pathway

While a specific synthesis for 4-[(4-Ethoxyphenoxy)methyl]benzohydrazide has not been
published, a reliable synthetic route can be proposed based on established methods for
analogous compounds.[1] The synthesis is a two-step process, starting from commercially
available materials.

Williamson Ether Synthesis
Ethyl 4-(bromomethyl)benzoate (K2CO3, Acetone)
Hydrazinolysis
Ethyl 4-[(4-ethoxyphenoxy)methyl]benzoate Ethanol, Reflux)
4-Ethoxyphenol

4-[(4-Ethoxyphenoxy)methyl]benzohydrazide
Hydrazine hydrate

Click to download full resolution via product page

Figure 2: Proposed two-step synthesis of the target compound.
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Step 1: Synthesis of Ethyl 4-[(4-
ethoxyphenoxy)methyllbenzoate

This step involves a Williamson ether synthesis, a robust and widely used method for forming
ethers.

Protocol:

To a solution of 4-ethoxyphenol (1.0 equivalent) in acetone, add potassium carbonate (1.5
equivalents).

e Stir the mixture at room temperature for 30 minutes.
e Add ethyl 4-(bromomethyl)benzoate (1.0 equivalent) to the reaction mixture.

» Reflux the reaction mixture for 12-18 hours, monitoring the progress by thin-layer
chromatography (TLC).

» After completion, filter the reaction mixture to remove the inorganic salts.
o Evaporate the solvent under reduced pressure.

» Purify the crude product by column chromatography on silica gel to obtain pure ethyl 4-[(4-
ethoxyphenoxy)methyl]benzoate.

Causality: Potassium carbonate acts as a base to deprotonate the phenolic hydroxyl group of
4-ethoxyphenol, forming a more nucleophilic phenoxide. This phenoxide then displaces the
bromide from ethyl 4-(bromomethyl)benzoate in an Sn2 reaction to form the ether linkage.
Acetone is a suitable polar aprotic solvent for this reaction.

Step 2: Synthesis of 4-[(4-
Ethoxyphenoxy)methyllbenzohydrazide

The final step is the conversion of the ethyl ester to the corresponding benzohydrazide.
Protocol:

» Dissolve ethyl 4-[(4-ethoxyphenoxy)methyl]benzoate (1.0 equivalent) in ethanol.
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e Add an excess of hydrazine hydrate (5-10 equivalents).

o Reflux the reaction mixture for 8-12 hours.[1]

e Monitor the reaction by TLC until the starting ester is consumed.
o Upon completion, cool the reaction mixture to room temperature.

e The product, 4-[(4-Ethoxyphenoxy)methyl]benzohydrazide, is expected to precipitate from
the solution.

o Collect the solid product by filtration, wash with cold ethanol, and dry under vacuum.

Causality: Hydrazine is a strong nucleophile that readily attacks the electrophilic carbonyl
carbon of the ester. The subsequent elimination of ethanol results in the formation of the stable
hydrazide. The large excess of hydrazine hydrate drives the reaction to completion.

Potential Biological and Pharmacological
Significance

The benzohydrazide moiety is a well-known pharmacophore present in a variety of biologically
active compounds. Derivatives of benzohydrazide have demonstrated a wide range of
pharmacological activities, including:

o Antimicrobial Activity: Many benzohydrazide derivatives exhibit antibacterial and antifungal
properties.

o Anti-inflammatory Activity: Some compounds containing the benzohydrazide scaffold have
shown potential as anti-inflammatory agents.

o Anticancer Activity: The benzohydrazide structure has been incorporated into molecules with
demonstrated cytotoxic effects against various cancer cell lines.

The presence of the ethoxyphenoxy group in the target molecule may influence its lipophilicity
and ability to interact with biological targets. The ether linkage provides conformational
flexibility, which can be advantageous for binding to enzyme active sites or receptors.
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Given the established bioactivity of the benzohydrazide core, it is plausible that 4-[(4-
Ethoxyphenoxy)methyllbenzohydrazide could serve as a valuable lead compound in drug
discovery programs. Further research into its synthesis and biological evaluation is warranted
to explore its therapeutic potential.

Safety and Handling

As there is no specific safety data for 4-[(4-Ethoxyphenoxy)methyl]lbenzohydrazide, it
should be handled with the standard precautions for a novel chemical compound of unknown
toxicity. It is recommended to:

o Work in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

e Avoid inhalation of dust and contact with skin and eyes.

For related benzohydrazide compounds, common hazard statements include skin, eye, and
respiratory irritation.[2]

Conclusion

4-[(4-Ethoxyphenoxy)methyl]benzohydrazide is a molecule of interest due to the prevalence
of the benzohydrazide scaffold in medicinal chemistry. While direct experimental data for this
compound is lacking, this guide provides a robust framework for its nomenclature, a plausible
and detailed synthetic route, and an informed perspective on its potential biological significance
based on the activities of related structures. The protocols and information presented herein
are intended to facilitate further research and exploration of this and similar chemical entities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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